![molecular formula C24H32N6O6S B4061990 N-(4-{[4-(3-{[2-(4-morpholinyl)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide](/img/structure/B4061990.png)
N-(4-{[4-(3-{[2-(4-morpholinyl)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide
Overview
Description
N-(4-{[4-(3-{[2-(4-morpholinyl)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide is a useful research compound. Its molecular formula is C24H32N6O6S and its molecular weight is 532.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 532.21040394 g/mol and the complexity rating of the compound is 858. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Studies
A study by Matlock et al. (2015) reports a concise synthesis method for stereodefined C-substituted morpholines, piperazines, azepines, and oxazepines, highlighting the use of α-phenylvinylsulfonium salt for generating compounds with significant regio- and diastereoselectivity. This method opens avenues for creating complex structures potentially related to the chemical , underlining its significance in synthetic chemistry applications (Matlock et al., 2015).
Coordination Complexes and Antioxidant Activity
Research by Chkirate et al. (2019) explores the synthesis and characterization of pyrazole-acetamide derivatives and their Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity, suggesting potential applications in medicinal chemistry and pharmaceutical research (Chkirate et al., 2019).
Patent Reflections on Pharma Market
Habernickel (2002) discusses the pharma market's reflection through patents, covering compounds with potential activity across various therapeutic areas. This study provides insight into the intellectual property landscape and its implications for pharmaceutical development (Habernickel, 2002).
Reactivity in Microemulsions
The study by García‐Río et al. (1996) examines the kinetics of nitroso group transfer in microemulsions, highlighting the role of surfactant films and aqueous pseudophases in reaction dynamics. This research offers insights into the chemical reactivity in heterogeneous systems, relevant for understanding the behavior of similar compounds in varied environments (García‐Río et al., 1996).
DNA and Protein Binding Studies
Raj (2020) conducted DNA-binding interactions and protein-binding interactions studies with new paracetamol derivatives, showcasing their ability to interact via intercalation. These findings are crucial for drug design, indicating how molecular modifications can influence biological interactions (Raj, 2020).
Properties
IUPAC Name |
N-[4-[4-[3-(2-morpholin-4-ylethylamino)-4-nitrophenyl]piperazin-1-yl]sulfonylphenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N6O6S/c1-19(31)26-20-2-5-22(6-3-20)37(34,35)29-12-10-28(11-13-29)21-4-7-24(30(32)33)23(18-21)25-8-9-27-14-16-36-17-15-27/h2-7,18,25H,8-17H2,1H3,(H,26,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWFWICZZNFIXLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])NCCN4CCOCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N6O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
532.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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